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Compound of Interest

Compound Name: Odorranain-C1

Cat. No.: B1578467 Get Quote

Handling and Safety Protocol: Odorranain-C1
Disclaimer: This document provides guidance on the safe handling of Odorranain-C1 based

on general laboratory practices for potent antimicrobial peptides. Odorranain-C1 is an

experimentally validated antimicrobial and antifungal peptide isolated from the Yunnanfu frog

(Odorrana grahami). As there is no official Material Safety Data Sheet (MSDS), all handling

should be performed by trained personnel in a designated laboratory setting, assuming the

substance is hazardous.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent accidental exposure through inhalation, ingestion, or

skin contact. The following table summarizes the required PPE for handling Odorranain-C1.
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Equipment Specification Purpose

Gloves Nitrile, powder-free

Prevents skin contact. Double-

gloving is recommended when

handling stock solutions.

Eye Protection
ANSI Z87.1-rated safety

glasses or goggles

Protects eyes from splashes of

solutions containing

Odorranain-C1.

Lab Coat Full-length, cuffed sleeves
Protects skin and personal

clothing from contamination.

Respiratory Protection N95 respirator or equivalent

Required when handling the

lyophilized powder to prevent

inhalation.

Operational Plan: Stock Solution Preparation
Accurate and safe preparation of a stock solution is critical for experimental reproducibility and

operator safety. All work with the lyophilized powder should be conducted in a chemical fume

hood.

Experimental Workflow: Stock Solution Preparation
Caption: Workflow for the safe preparation and storage of Odorranain-C1 stock solution.

Detailed Protocol:
Acclimatization: Before opening, allow the vial of lyophilized Odorranain-C1 to equilibrate to

room temperature for at least 20 minutes. This prevents condensation from forming on the

peptide.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the lyophilized

powder using a calibrated analytical balance.

Reconstitution: Reconstitute the peptide in a suitable solvent. For most applications, sterile,

nuclease-free water is recommended. For example, to create a 1 mg/mL stock solution, add

1 mL of solvent for every 1 mg of peptide.
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Solubilization: Gently vortex the solution to ensure the peptide is fully dissolved. Avoid

vigorous shaking, which can cause denaturation.

Aliquoting: To prevent multiple freeze-thaw cycles, which can degrade the peptide, create

single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Disposal Plan
All materials that have come into contact with Odorranain-C1 must be treated as hazardous

waste and disposed of according to institutional and local regulations.

Waste Type Disposal Procedure

Contaminated Sharps Place in a designated sharps container.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a biohazard waste bag and autoclave

before disposal.

Liquid Waste

Collect in a designated hazardous waste

container. Decontaminate with a 10% bleach

solution for at least 30 minutes before disposal.

Unused Stock Solutions
Treat as hazardous liquid waste. Do not pour

down the drain.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
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To cite this document: BenchChem. [Personal protective equipment for handling Odorranain-
C1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1578467#personal-protective-equipment-for-
handling-odorranain-c1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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